1,3-Bis(2-cyanoethyl)-4,4-dimethyl-2,5-dioxoimidazolidine

• Molecular Formula: C11H14N4O2
• Molecular Weight: 234.25 g/mol
• IUPAC Name: 3-[3-(2-cyanoethyl)-4,4-dimethyl-2,5-dioxoimidazolidin-1-yl]propanenitrile
• InChI: InChI=1S/C11H14N4O2/c1-11(2)9(16)14(7-3-5-12)10(17)15(11)8-4-6-13/h3-4,7-8H2,1-2H3
• InChI Key: KRCXCJUMIUAVKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)N(C(=O)N1CCC#N)CCC#N)C

Description

1,3-Bis(2-cyanoethyl)-4,4-dimethyl-2,5-dioxoimidazolidine is a useful research compound. Its molecular formula is C11H14N4O2 and its molecular weight is 234.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A diamine containing the hydantoin ring is 1,3-bis-(3-aminopropyl)-5,5-dimethylhydantoin which may be prepared as described by Sato, Nippon Kaguku Zasshi, 83, 318-23 (1962). 5-5-dimethylhydantoin is reacted with acrylonitrile yielding 1,3-bis (2-cyanoethyl)-5,5-dimethylhydantoin which is further reacted with hydrogen gas in the presence of Raney nickel to yield 1,3-bis-(3-aminopropyl)-5,5-dimethylhydantoin. This compound is available semi-commercially from Glyco, Inc. as Dantomin DAP.